Cas no 2017314-29-1 (Benzoic acid, 4-(4-methyl-5-thiazolyl)-)

• Product Name: Benzoic acid, 4-(4-methyl-5-thiazolyl)-
• CAS No: 2017314-29-1
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• CID: 5254195
• Update Time: 2025-10-22

Benzoic acid, 4-(4-methyl-5-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4-methyl-5-thiazolyl)-

• Inchi： 1S/C11H9NO2S/c1-7-10(15-6-12-7)8-2-4-9(5-3-8)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key： DAMJTCWXXOEJSG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2SC=NC=2C)C=C1

Additional information on Benzoic acid, 4-(4-methyl-5-thiazolyl)-

Benzoic Acid, 4-(4-Methyl-5-Thiazolyl): A Comprehensive Overview

Benzoic acid, 4-(4-methyl-5-thiazolyl), also known by its CAS number 2017314-29-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of benzoic acid derivatives, with a unique substitution pattern at the para position of the benzene ring. The substituent, 4-methyl-5-thiazolyl, introduces a thiazole ring fused with the benzene ring, creating a structure that is both chemically interesting and potentially bioactive.

The thiazole ring system is a heterocyclic structure consisting of a five-membered ring with two heteroatoms: one sulfur and one nitrogen. In the case of benzoic acid, 4-(4-methyl-5-thiazolyl), the thiazole ring is substituted at the 4-position with a methyl group, which adds to the compound's complexity and potential for functional diversity. This substitution pattern is not only chemically intriguing but also plays a crucial role in determining the compound's physical and biological properties.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery. These compounds are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The presence of the thiazole ring in benzoic acid, 4-(4-methyl-5-thiazolyl) makes it a promising candidate for further exploration in these areas. Researchers have also investigated the synthesis of this compound using various methods, including condensation reactions and cyclization processes, which have provided insights into its chemical stability and reactivity.

In terms of applications, benzoic acid derivatives like benzoic acid, 4-(4-methyl-5-thiazolyl) are being explored for their potential use in materials science. The compound's aromaticity and heterocyclic structure make it suitable for applications in organic electronics and as a precursor for more complex molecules. Additionally, its ability to form stable complexes with metal ions has led to its consideration in catalysis and sensor technology.

From a synthetic perspective, the preparation of benzoic acid, 4-(4-methyl-5-thiazolyl) involves a series of carefully controlled reactions. The synthesis typically begins with the formation of the thiazole ring through a condensation reaction between an amine and an aldehyde or ketone. Subsequent steps involve introducing the methyl group at the appropriate position on the thiazole ring and coupling it with benzoic acid via an esterification or amidation reaction. These steps require precise control over reaction conditions to ensure high yields and product purity.

The structural features of benzoic acid, 4-(4-methyl-5-thiazolyl) also make it an attractive target for computational studies. Researchers have employed molecular modeling techniques to predict its binding affinity to various biological targets, such as enzymes and receptors. These studies have provided valuable insights into its potential as a lead compound in drug design.

In conclusion, benzoic acid, 4-(4-methyl-5-thiazolyl) is a versatile compound with significant potential in multiple fields. Its unique structure combines the aromaticity of benzoic acid with the functional diversity of a thiazole ring system. As research continues to uncover its properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.